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Compound of Interest

Compound Name: Fmoc-Ser(Trt)-OH

Cat. No.: B557296

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Fmoc-Ser(Trt)-OH. Adherence to these protocols is
essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

Fmoc-Ser(Trt)-OH, also known as Na-Fmoc-O-trityl-L-serine, is a serine derivative commonly
used in solid-phase peptide synthesis.[1][2] While it is not classified as a hazardous substance,
proper handling and precautions are necessary to minimize any potential risks.[1][3]

Property Value References
CAS Number 111061-56-4 [1][3]
Molecular Formula C37H31NO5 [1]

Molecular Weight 569.65 g/mol [4]

Melting Point 200-210 °C (decomposes) [4]
Appearance White to off-white powder [5]

Storage Temperature 2-8°C [4]
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Hazard Identification and Personal Protective
Equipment (PPE)

Although not classified as hazardous, Fmoc-Ser(Trt)-OH may cause irritation to the respiratory
tract, skin, and eyes.[1][3] Ingestion or inhalation may be harmful.[1] Therefore, the use of
appropriate personal protective equipment is mandatory.

Recommended o
PPE Category . Specifications References
Equipment
Safety glasses with Conforming to EN166
Eye Protection side-shields or (EU) or NIOSH (US) [3]
goggles standards
] Chemical-resistant Inspect gloves prior to
Hand Protection [3]
gloves use
Type N95 (US) or
) ] Dust mask or
Respiratory Protection ) Type P1 (EN 143) for [415]
respirator _
dust formation
Skin and Body
Laboratory coat Standard lab coat [6]

Protection

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage: Upon receipt, visually inspect the container for any signs of damage.
Store the container tightly closed in a refrigerator at 2-8°C in a dry and well-ventilated area.[3]

[4]
Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust
ventilation to control airborne dust.[1][3]

» Avoid the formation of dust and aerosols.[3]

» Avoid direct contact with skin and eyes.[3]
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e Wash hands thoroughly after handling the compound and before eating, drinking, or
smoking.[1]

» When weighing and transferring the powder, do so carefully to minimize dust generation.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]
o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Spill Management:

o Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid and place
it into a suitable container for disposal.[1]

o Large Spills: Evacuate the area. Wear a full suit, splash goggles, dust respirator, boots, and
gloves. Use a shovel to place the material into a convenient waste disposal container.[1]

Disposal: All waste material, including contaminated packaging, must be disposed of in
accordance with federal, state, and local environmental regulations.[1][3] It is the responsibility
of the waste generator to properly classify and dispose of the chemical waste.[3]

Workflow for Handling Fmoc-Ser(Trt)-OH
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Caption: Workflow for the safe handling of Fmoc-Ser(Trt)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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